Cas no 142-77-8 (Butyl Oleate)

• Product Name: Butyl Oleate
• CAS No: 142-77-8
• MF: C₂₂H₄₂O₂
• MW: 338.567687511444
• MDL: MFCD00053819
• CID: 82044
• PubChem ID: 5354342
• Update Time: 2025-04-18

Butyl Oleate Chemical and Physical Properties

Names and Identifiers

• n-Butyl Oleate
• 9-Octadecenoic acid (Z)-, butyl ester
• Butyl oleate
• OLEIC ACID N-BUTYL ESTER
• (Z)-9-Octadecenoic acid butyl ester
• Butyloleate(Technical)
• Polycizer? Butyl Oleate
• Oleic acid butyl ester
• 9-octadecenoic acid, butyl ester(cis)
• Advaplast 42
• Butyl (Z)-9-octadecenoate
• Butyl cis-9-octadecenoate
• Hallco C 503
• Kemester 4000
• Kessco 554
• Kesscoflex BO
• Plasthall 914
• Wilmar Butyl Oleate
• Nsc6700
• butylester
• uniflexbyo
• Butyloleat
• vinicizer30
• kessco554
• hallcoc503
• advaplast42
• Uniflex byo
• Witcizer 100
• Witcizer 101
• butyloleate
• J-007695
• NSC-6700
• Tox21_202744
• HY-W127377
• butyl (9Z)-octadec-9-enoate
• Oleate, butyl ester
• SCHEMBL79292
• 1-Butyl oleate
• 9-Octadecenoic acid, butyl ester (cis)
• Butyl 9-octadecenoate
• Vinicizer 30
• Plasthall 503
• (E)-9-Octadecenoic acid butyl ester
• NSC 6700
• NCGC00260292-01
• OLEIC ACID, BUTYL ESTER
• Bytyl oleate
• Q27156481
• CHEMBL3183174
• 9-Octadecenoic acid (9Z)-, butyl ester
• Advaplast 42 (VAN)
• Elaidic acid, butyl ester
• CS-0185614
• CHEBI:82946
• UNII-487I65419Q
• EINECS 205-559-6
• AI3-00660
• 487I65419Q
• 4-02-00-01653 (Beilstein Handbook Reference)
• 142-77-8
• Hallco C-503 Plasticizer
• AEC BUTYL OLEATE
• Butyl 9-octadecenoic acid
• OLEIC ACID, BUTYL ESTER [HSDB]
• (Z)-octadec-9-enoic acid butyl ester
• AS-13009
• 9-Octadecenoic acid, butyl ester (Z)-
• Butyl oleic acid
• CAS-142-77-8
• AKOS024386323
• DTXCID007099
• MFCD00053819
• HSDB 5483
• s12223
• NS00012058
• Butyl 9-octadecenoate or 9-18:1
• butyl (Z)-octadec-9-enoate
• LMFA07010975
• DTXSID7027099
• N-Butyl oleic acid
• 1-Butyl oleic acid
• BRN 1728057
• 9-Octadecenoic acid, butyl ester
• Butyl Oleate

• MDL： MFCD00053819
• Inchi： 1S/C22H42O2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(23)24-21-6-4-2/h12-13H,3-11,14-21H2,1-2H3/b13-12+
• InChI Key： WIBFFTLQMKKBLZ-OUKQBFOZSA-N
• SMILES： CCCCCCCC/C=C/CCCCCCCC(OCCCC)=O

Computed Properties

• Exact Mass: 338.31800
• Monoisotopic Mass: 338.318481
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Light yellow oily liquid with mild odor.
• Density: 0.870
• Melting Point: -55°C
• Boiling Point: 415 ºC
• Flash Point: 90 ºC
• Refractive Index: 1.44
• PSA: 26.30000
• LogP: 7.36720
• Solubility: It is miscible with ethanol, vegetable oil and mineral oil, but insoluble in water.

Butyl Oleate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：RG3711000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store long-term at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters